N-(3,4-dichlorophenyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-(1,3,6-trimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C18H16Cl2N4O3S/c1-9-7-21-16-14(17(26)24(3)18(27)23(16)2)15(9)28-8-13(25)22-10-4-5-11(19)12(20)6-10/h4-7H,8H2,1-3H3,(H,22,25)
• InChI Key: JGTWCXQWPHSVSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=C1SCC(=O)NC3=CC(=C(C=C3)Cl)Cl)C(=O)N(C(=O)N2C)C
• Molecular Formula: C18H16Cl2N4O3S
• Molecular Weight: 439.3 g/mol
• CAS No.: 900004-48-0

Description

N-(3,4-dichlorophenyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H16Cl2N4O3S and its molecular weight is 439.31. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Derivatives and Synthesis

Research has demonstrated the synthesis of heterocyclic derivatives, focusing on the formation and structural analysis of compounds with complex heterocyclic frameworks. For instance, studies have shown the synthesis of derivatives by reactions involving ketene, leading to compounds with potential for further chemical modifications and applications in drug development and material sciences (Banfield et al., 1987).

Bioactivity and Antimicrobial Properties

Anti-inflammatory and Analgesic Agents

Further research has explored the creation of novel compounds for use as anti-inflammatory and analgesic agents. This involves the synthesis of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds, demonstrating significant cyclooxygenase inhibition and potential therapeutic benefits for treating inflammation and pain (Abu‐Hashem et al., 2020).

Crystal Structure Analysis

The detailed structural analysis of compounds through crystallography provides insights into their potential applications. For example, studies on the crystal structures of related compounds have helped in understanding the molecular conformation and interactions, which is crucial for designing compounds with desired properties (Subasri et al., 2016).

Synthesis Under Microwave Irradiation

Recent advances include the synthesis of complex compounds under microwave irradiation, offering a more efficient and greener approach to chemical synthesis. This method has been applied to create poly(amide imide)s containing specific moieties in the main chain, highlighting the versatility and efficiency of microwave-assisted synthesis in polymer science (Faghihi & Hajibeygi, 2004).